2,4-Diamino-6-(4-methylphenyl)pyridine-3,5-dicarbonitrile
Overview
Description
2,4-Diamino-6-(4-methylphenyl)pyridine-3,5-dicarbonitrile is a heterocyclic compound that belongs to the class of pyridine derivatives This compound is characterized by the presence of two amino groups, a methylphenyl group, and two nitrile groups attached to a pyridine ring
Preparation Methods
The synthesis of 2,4-Diamino-6-(4-methylphenyl)pyridine-3,5-dicarbonitrile typically involves the nucleophilic substitution of bromine in 4-amino-2-bromo-6-(4-methylphenyl)pyridine-3,5-dicarbonitrile with aqueous ammonia. This reaction is carried out in an autoclave at 110°C for 6 hours, resulting in yields of 73-85% . Industrial production methods may involve similar synthetic routes, optimized for large-scale production.
Chemical Reactions Analysis
2,4-Diamino-6-(4-methylphenyl)pyridine-3,5-dicarbonitrile undergoes various chemical reactions, including:
Nucleophilic Substitution: The amino groups can participate in nucleophilic substitution reactions, replacing halogen atoms in the presence of primary and secondary amines.
Oxidation and Reduction:
Substitution Reactions: The nitrile groups can be involved in substitution reactions, forming various derivatives.
Common reagents used in these reactions include aqueous ammonia, primary and secondary amines, and other nucleophiles. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
2,4-Diamino-6-(4-methylphenyl)pyridine-3,5-dicarbonitrile has several scientific research applications:
Mechanism of Action
The mechanism of action of 2,4-Diamino-6-(4-methylphenyl)pyridine-3,5-dicarbonitrile involves its interaction with specific molecular targets and pathways. The amino groups and nitrile groups play a crucial role in its reactivity and interactions with other molecules.
Comparison with Similar Compounds
2,4-Diamino-6-(4-methylphenyl)pyridine-3,5-dicarbonitrile can be compared with other similar compounds, such as:
2,4-Diamino-6-phenylpyridine-3,5-dicarbonitrile: Similar structure but lacks the methyl group on the phenyl ring.
2,4-Diamino-6-(4-methylphenyl)-1,3,5-triazine: Contains a triazine ring instead of a pyridine ring.
2,6-Diaminopyridine: Lacks the nitrile groups and the methylphenyl group.
properties
Molecular Formula |
C14H11N5 |
|---|---|
Molecular Weight |
249.27 g/mol |
IUPAC Name |
2,4-diamino-6-(4-methylphenyl)pyridine-3,5-dicarbonitrile |
InChI |
InChI=1S/C14H11N5/c1-8-2-4-9(5-3-8)13-10(6-15)12(17)11(7-16)14(18)19-13/h2-5H,1H3,(H4,17,18,19) |
InChI Key |
VUJMYKFGKJLDNL-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)C2=NC(=C(C(=C2C#N)N)C#N)N |
Origin of Product |
United States |
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